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Compound of Interest

Compound Name: Arsine, dichlorohexyl-

Cat. No.: B15347398

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dichlorohexylarsine is a highly hazardous organoarsenic compound. This
document provides guidance for its safe handling and storage in a laboratory setting. All users
must be thoroughly trained in handling highly toxic substances and must strictly adhere to all
institutional and national safety regulations. This protocol is a supplement to, not a substitute
for, a comprehensive, substance-specific safety assessment.

Introduction

Dichlorohexylarsine is a reactive organoarsenic compound with potential applications in
chemical synthesis and drug development. Due to its high toxicity and reactivity, stringent
safety protocols are imperative to minimize exposure risks to laboratory personnel and the
environment. This document outlines the essential procedures for the safe handling, storage,
and disposal of dichlorohexylarsine.

Hazard Identification and Quantitative Data

Dichlorohexylarsine is expected to be highly toxic and corrosive. While specific toxicological
data for dichlorohexylarsine is not readily available, data for analogous organoarsenic
compounds and arsine gas provide a basis for establishing conservative safety measures.
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Parameter

Valuel/Information

Source/Analogue

Occupational Exposure Limits
(OELSs) - Analogues

OSHA Permissible Exposure
Limit (PEL) for Arsine

0.05 ppm (8-hour TWA)

Ethyl Dichloroarsine[1]

NIOSH Recommended
Exposure Limit (REL) for
Arsine

0.0006 ppm (Ceiling)

Ethyl Dichloroarsine[1]

ACGIH Threshold Limit Value
(TLV) for Arsine

0.002 ppm (8-hour TWA)

Ethyl Dichloroarsine[1]

Physical and Chemical

Properties

Data not available. Assumed to
be a fuming liquid, reactive

with water and moist air.

General knowledge of similar

compounds

Known Incompatible Materials

Strong oxidizing agents, strong
bases, water, and active

metals.

General chemical principles

Hazardous Decomposition

Products

Arsenic oxides, hydrogen
chloride, and other toxic fumes
upon combustion or reaction

with water.

General chemical principles

TWA: Time-Weighted Average

Experimental Protocols: Safe Handling and Use
Engineering Controls and Personal Protective

Equipment (PPE)

Engineering Controls:

 All manipulations involving dichlorohexylarsine must be conducted within a certified chemical

fume hood with a face velocity of at least 100 feet per minute.
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o Adedicated and clearly labeled area within the fume hood should be designated for working
with dichlorohexylarsine.

o A safety shower and eyewash station must be readily accessible and tested regularly.
Personal Protective Equipment (PPE):

e Gloves: Chemical resistant gloves (e.g., butyl rubber or Viton) are required. A double layer of
gloves is recommended.

o Eye Protection: Chemical splash goggles and a face shield must be worn.

o Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.
A chemical-resistant apron should be worn over the lab coat.

o Respiratory Protection: For operations with a high risk of aerosol generation or in case of a
spill, a full-face respirator with a cartridge appropriate for organic vapors and acid gases, or a
self-contained breathing apparatus (SCBA), is required.

General Handling Procedures

o Preparation: Before starting any experiment, ensure all necessary equipment and reagents
are inside the fume hood. Decontaminate the working surface.

 Aliquotting: Use a syringe or cannula for transferring the liquid. Never pour directly.

o Reactions: Perform all reactions in closed systems or under an inert atmosphere (e.g.,
nitrogen or argon).

o Workup: Quench reactive mixtures carefully with a suitable non-aqueous solvent before
introducing agqueous solutions.

o Decontamination: All glassware and equipment that have come into contact with
dichlorohexylarsine must be decontaminated before removal from the fume hood. This can
be achieved by rinsing with a suitable organic solvent, followed by a decontamination
solution (e.g., a solution of sodium hypochlorite, followed by sodium thiosulfate). All rinsates
must be collected as hazardous waste.
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Storage Procedures

« Store dichlorohexylarsine in a tightly sealed, properly labeled container.

e The primary container should be placed within a secondary, compatible, and unbreakable
container.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials.

e The storage location should be a designated, locked cabinet for highly toxic substances.
Emergency Procedures

Spills

e Small Spills (in a fume hood):

Alert others in the immediate area.

o

[¢]

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite or sand).

[¢]

Collect the absorbent material in a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable decontamination solution.

[¢]

o Large Spills (or spills outside a fume hood):
o Evacuate the laboratory immediately and alert others.
o Close the laboratory doors and prevent entry.

o Contact the institution's emergency response team.

EXxposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.
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e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Waste Disposal

o All waste materials contaminated with dichlorohexylarsine, including empty containers,
absorbent materials, and contaminated PPE, must be collected in a designated, sealed, and
properly labeled hazardous waste container.

o Dispose of the hazardous waste through the institution's environmental health and safety
office, following all local, state, and federal regulations.

Visualized Workflow
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Caption: Workflow for Safe Handling of Dichlorohexylarsine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-dichlorohexylarsine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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